Cas no 542-40-5 (Norbixin (>70%))

• Product Name: Norbixin (>70%)
• CAS No: 542-40-5
• Molecular Formula: C₂₄H₂₈O₄
• Molecular Weight: 380.47672
• CID: 1058163
• PubChem ID: 5281249

Norbixin (>70%) Properties

Names and Identifiers

• Norbixin
• (2E,4E,6E,8E,10E,12E,14E,16E,18E)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaenedioic acid
• 6,6'-diapocarotene-6,6'-dioic acid
• 9'-cis-6,6'-Diapocaroten-6,6'-disaeure
• all-trans-6,6'-diapocarotene-6,6'-dioic acid
• all-trans-norbixin
• Annatto (E 160b)
• E 160b
• EINECS 208-810-8
• Norbixen
• (2E,4E,6E,8E,10E,12E,14E,16E,18E)-4,8,13,17-Tetramethyl-2,4,6,8,10,12,14,16,18-eicosanonaenedioic acid
• AFC-WS 4600P
• NORBIXIN(P)
• 6,6'-diapo-psi,psi-carotenedioic acid
• 2,4,6,8,10,12,14,16,18-Eicosanonaenedioic acid, 4,8,13,17-tetramethyl-
• 33261-80-2 (Potassium salt)
• 33261-81-3 (Hydrochloride salt)
• 9'-cis-Diapo-omega,omega-carotinsaeure
• 542-40-5
• NORBIXIN [MART.]
• trans-norbixin
• SCHEMBL23576251
• NCGC00091554-01
• CHEMBL1602127
• C08608
• UNII-E8M59E17AI
• NS00080280
• (ALL-E)-4,8,13,17-TETRAMETHYL-2,4,6,8,10,12,14,16,18-EICOSANONAENEDIOIC ACID
• SCHEMBL42367
• DB15201
• Q1997371
• ALL-TRANS NORBIXIN
• E8M59E17AI
• CHEBI:7623
• .BETA.-NORBIXIN [MI]
• DTXSID20274024
• .BETA.-NORBIXIN
• ZVKOASAVGLETCT-UOGKPENDSA-N
• LMPR01070209
• Annatto
• diapocarotene-6,6'-dioic acid
• 1ST5908

• InChIKey： ZVKOASAVGLETCT-UOGKPENDSA-N
• Inchi： InChI=1S/C24H28O4/c1-19(11-7-13-21(3)15-17-23(25)26)9-5-6-10-20(2)12-8-14-22(4)16-18-24(27)28/h5-18H,1-4H3,(H,25,26)(H,27,28)/b6-5+,11-7+,12-8+,17-15+,18-16+,19-9+,20-10+,21-13+,22-14+
• SMILES： CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)O)C=CC=C(C)C=CC(=O)O

Computed Properties

• Exact Mass: 380.19900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 380.198759
• Heavy Atom Count: 28
• Complexity: 740
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 5.72180
• PSA: 74.60000
• Melting Point: 240 º C (decomposition)
• Solubility: Insuluble (8.4E-3 g/L) (25 ºC),
• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Acyclic diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic diterpenoids